Cas no 1245646-75-6 (tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate
• CAS No: 1245646-75-6
• MF: C₁₄H₂₂IN₃O₂
• MW: 391.2478556633
• MDL: MFCD17677387
• CID: 1035156
• PubChem ID: 71607277
• Update Time: 2025-10-31

tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate
• tert-butyl 4-(4-iodo-1H-pyridazin-2-yl)piperidine-1-carboxylate
• 1245646-75-6
• tert-Butyl4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate
• tert-butyl 4-(5-iodo-1,2-dihydropyridazin-1-yl)piperidine-1-carboxylate
• DTXSID50856236
• DB-233833
• C14H22IN3O2

• MDL： MFCD17677387
• Inchi： 1S/C14H22IN3O2/c1-14(2,3)20-13(19)17-8-5-12(6-9-17)18-10-11(15)4-7-16-18/h4,7,10,12,16H,5-6,8-9H2,1-3H3
• InChI Key： LQHGDQWPWOCYLF-UHFFFAOYSA-N
• SMILES： IC1C=CNN(C=1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 391.07567g/mol
• Monoisotopic Mass: 391.07567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate

Introduction to tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate (CAS No. 1245646-75-6)

tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate, with the CAS number 1245646-75-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a 5-iodopyridazine moiety. These structural elements contribute to its potential utility in various biological and medicinal applications.

The synthesis of tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate typically involves multistep processes, often starting from commercially available starting materials. One common approach involves the coupling of a suitably functionalized piperidine derivative with an iodopyridazine intermediate. The tert-butyl protecting group is often introduced to enhance the stability and reactivity of the final product, making it suitable for further derivatization or biological evaluation.

Recent studies have highlighted the potential of tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate in various therapeutic areas. For instance, its iodine substituent makes it an attractive candidate for radiolabeling studies, particularly in positron emission tomography (PET) imaging. The iodine atom can be replaced with radioisotopes such as ¹²³I or ¹²⁴I, enabling the compound to serve as a tracer for visualizing specific biological processes or disease states.

In addition to its imaging applications, tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate has shown promise in the development of novel drugs targeting neurological disorders. The piperidine ring and pyridazine moiety are known to interact with various receptors and enzymes in the central nervous system (CNS), making this compound a valuable scaffold for drug discovery efforts. For example, it has been investigated for its potential as a modulator of GABA receptors, which play a crucial role in regulating neuronal excitability and are implicated in conditions such as epilepsy and anxiety disorders.

The pharmacological properties of tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate have also been explored in preclinical studies. In vitro assays have demonstrated that this compound exhibits potent activity against specific targets, such as ion channels and neurotransmitter transporters. These findings suggest that it could be further optimized to develop more selective and efficacious therapeutic agents.

Clinical trials involving compounds derived from tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate are currently underway to evaluate their safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with the compounds demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of this class of compounds as viable candidates for future drug development.

The versatility of tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate extends beyond its therapeutic applications. Its unique chemical structure makes it an excellent starting material for synthetic chemistry research, where it can be used to generate a wide range of derivatives with diverse biological activities. This property has led to its widespread use in academic and industrial laboratories as a building block for novel compounds.

In conclusion, tert-Butyl 4-(5-iodopyridazin-1(2H)-yl)piperidine-1-carboxylate (CAS No. 1245646-75-6) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features, coupled with its diverse biological activities, make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences.